Cas no 2625-60-7 (Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI))

Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI) structure
2625-60-7 structure
Product Name:Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI)
CAS No:2625-60-7
MF:C21H28O2
MW:312.445826530457
CID:256705
PubChem ID:228863
Update Time:2025-04-19

Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregna-4,11-diene-3,20-dione(7CI,8CI,9CI)
    • (8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,6,7,8,9,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
    • 11-Dehydro-progesteron
    • 11-Dehydroprogesterone
    • 3,20-Dioxo-pregna-4,11-dien
    • delta11-Progesterone
    • Pregna-4,11-dien-3,20-dion
    • Pregna-4,11-diene-3,20-dione
    • UNII-YUL6GTR69Y
    • DTXSID90180885
    • CHEBI:34929
    • NSC 22020
    • YUL6GTR69Y
    • NSC-22020
    • BRN 3219163
    • 17-acetyl-10,13-dimethyl-1,2,6,7,8,9,14,15,16,17-decahydrocyclopenta[a ]phenanthren-3-one
    • NSC22020
    • Q27116323
    • 2625-60-7
    • 4,11-pregnadiene-3,20-dione
    • 4-07-00-02457 (Beilstein Handbook Reference)
    • CHEMBL44282
    • 11,12-DIDEHYDROPROGESTERONE
    • (8S, 9S, 10R, 13S, 14S, 17S)-17-acetyl-10, 13-dimethyl-1, 2, 6, 7, 8, 9, 14, 15, 16, 17-decahydrocyclopenta[a]phenanthren-3-one
    • Inchi: 1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h9,11-12,16-19H,4-8,10H2,1-3H3/t16-,17+,18-,19-,20-,21+/m0/s1
    • InChI Key: XMUAORABVRJUDU-LEKSSAKUSA-N
    • SMILES: O=C(C)[C@H]1CC[C@@H]2[C@]1(C)C=C[C@@H]1[C@@]3(C)CCC(C=C3CC[C@@H]21)=O

Computed Properties

  • Exact Mass: 312.20900
  • Monoisotopic Mass: 312.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14000
  • LogP: 4.49950
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